Cas no 13497-05-7 (Sodium retinoate)

• Product Name: Sodium retinoate
• CAS No: 13497-05-7
• Molecular Formula: C₂₀H₂₇NaO₂
• Molecular Weight: 322.416957139969
• MDL: MFCD01684781
• CID: 2358898
• PubChem ID: 23665641

Sodium retinoate Properties

Names and Identifiers

• Retinoic acid sodium salt
• sodium,(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• all-trans-Retinoic acid sodium salt
• Sodium retinoate
• Retinoic acid, sodium salt
• Vitamin A acid sodium salt
• Retinoic acid, all-trans-, sodium salt
• all-trans-Retinoic acid sodium salt (1:1)
• DTXSID50858775
• D93374
• 13497-05-7
• SCHEMBL2466708
• VITAMIN A ACID, SODIUM SALT
• Retinoic acid, sodium salt, all-trans-
• UNII-DD7YX785YA
• RETINOIC ACID, SODIUM SALT (1:1)
• Sodium (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
• DD7YX785YA
• sodium;(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate

• MDL： MFCD01684781
• InChIKey： MLZFHHXDDHGSIR-ABAXVIISSA-M
• Inchi： 1S/C20H28O2.Na/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5;/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22);/q;+1/p-1/b9-6+,12-11+,15-8+,16-14+;
• SMILES： [Na+].[O-]C(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 322.19087438g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 322.19087438g/mol
• Heavy Atom Count: 23
• Complexity: 572
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 40.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids